5-(3,5-dimethyl-1H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid

• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 5-(3,5-dimethylpyrazol-1-yl)-2-phenoxybenzenesulfonic acid
• InChI: InChI=1S/C17H16N2O4S/c1-12-10-13(2)19(18-12)14-8-9-16(17(11-14)24(20,21)22)23-15-6-4-3-5-7-15/h3-11H,1-2H3,(H,20,21,22)
• InChI Key: KOTWEQVEQLAXFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)O)C

Description

5-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid is a complex organic compound that features a pyrazole ring substituted with dimethyl groups and a phenoxybenzenesulfonic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,5-dimethyl-1H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid typically involves multi-step organic reactions. One common method includes the reaction of 3,5-dimethylpyrazole with phenoxybenzenesulfonyl chloride under basic conditions to form the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using automated reactors and continuous flow systems to ensure consistent production. The use of catalysts and advanced purification techniques such as crystallization or chromatography may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The sulfonic acid group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfonic acid derivatives.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of sulfonamide or sulfonate esters.

Scientific Research Applications

5-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for receptor studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 5-(3,5-dimethyl-1H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 3,5-Dimethyl-1H-pyrazole-1-acetic acid
• 1-Cyanoacetyl-3,5-dimethyl-1H-pyrazole
• 5-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-phenyl-1,3-oxazole-4-carbonitrile

Uniqueness

5-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid is unique due to its combination of a pyrazole ring with a phenoxybenzenesulfonic acid moiety This structural feature imparts specific chemical properties and biological activities that are distinct from other similar compounds